Cas no 117516-63-9 (o-tolyloxy-acetaldehyde diethylacetal)

o-Tolyloxy-acetaldehyde diethylacetal is a versatile acetal-protected aldehyde intermediate used in organic synthesis. Its key advantages include enhanced stability under basic and neutral conditions, making it suitable for multi-step reactions where aldehyde functionality must be preserved. The o-tolyloxy moiety offers steric and electronic modulation, facilitating selective transformations. As a diethylacetal, it provides a protected form of the aldehyde group, enabling controlled deprotection under mild acidic conditions. This compound is particularly valuable in pharmaceutical and fine chemical synthesis, where precise functional group manipulation is required. Its compatibility with Grignard reactions, reductions, and other nucleophilic additions further underscores its utility in complex molecule construction.

o-tolyloxy-acetaldehyde diethylacetal structure

117516-63-9 structure

Product Name:o-tolyloxy-acetaldehyde diethylacetal

CAS No:117516-63-9

MF:C₁₃H₂₀O₃

MW:224.296104431152

CID:2855952

PubChem ID:231396

Update Time:2025-06-08

o-tolyloxy-acetaldehyde diethylacetal Chemical and Physical Properties

Names and Identifiers

- o-tolyloxy-acetaldehyde diethylacetal
- 2-(2,2-Diethoxyethoxy)toluene
- Glykolaldehyd-o-tolylaether-diaethylacetal
- o-Kresoxyacetaldehyd-diaethylacetal
- o-Tolyloxy-acetaldehyd-diaethylacetal
- NSC-27563
- SCHEMBL4551683
- DB-200783
- NSC27563
- 1-(2,2-diethoxyethoxy)-2-methylbenzene
- CS-0210187
- 117516-63-9
- AKOS012940479
- BS-26185
- Inchi： 1S/C13H20O3/c1-4-14-13(15-5-2)10-16-12-9-7-6-8-11(12)3/h6-9,13H,4-5,10H2,1-3H3
- InChI Key： WOLBINULTWPZEC-UHFFFAOYSA-N
- SMILES： O(C1C=CC=CC=1C)CC(OCC)OCC

Computed Properties

Exact Mass: 224.14100
Monoisotopic Mass: 224.14124450Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 7
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 27.7Å²

Experimental Properties

PSA: 27.69000
LogP: 2.77290

o-tolyloxy-acetaldehyde diethylacetal Pricemore >>

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